Cas no 2137451-57-9 (ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate)

• Product Name: ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate
• CAS No: 2137451-57-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6082154
• PubChem ID: 165799757
• Update Time: 2025-05-20

ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate
• EN300-1109908
• 2137451-57-9

• Inchi： 1S/C8H13N3O2/c1-3-13-7(12)6(2)11-5-4-10-8(11)9/h4-6H,3H2,1-2H3,(H2,9,10)
• InChI Key： QKMQHTIPIHZZAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=CN=C1N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate

Exploring the Properties and Applications of Ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate (CAS No. 2137451-57-9)

In the realm of organic chemistry and pharmaceutical research, ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate (CAS No. 2137451-57-9) has emerged as a compound of significant interest. This ester derivative, featuring an imidazole ring, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining an amino-imidazole moiety with an ethyl propanoate group, makes it a versatile intermediate for synthesizing biologically active molecules.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled research into ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate. Researchers are particularly intrigued by its role in designing small-molecule inhibitors and enzyme modulators, which are critical in treating diseases like cancer and inflammation. Recent studies highlight its potential as a building block for kinase inhibitors, a hot topic in oncology drug development.

From a synthetic perspective, the compound's CAS No. 2137451-57-9 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its imidazole core is known for hydrogen-bonding capabilities, enhancing interactions with biological targets. This property aligns with current trends in fragment-based drug design, where researchers prioritize molecules with optimal binding affinity.

Beyond pharmaceuticals, ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate finds utility in agrochemical research. Its structural motifs are explored for developing plant growth regulators and pesticide intermediates, addressing global challenges in sustainable agriculture. The compound's stability under various pH conditions also makes it a candidate for green chemistry applications, resonating with the industry's shift toward eco-friendly synthesis.

Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring purity for research use. As interest in precision medicine grows, so does the need for well-defined intermediates like CAS No. 2137451-57-9, underscoring its importance in modern chemical workflows.

In summary, ethyl 2-(2-amino-1H-imidazol-1-yl)propanoate represents a convergence of innovation in drug discovery and material science. Its multifaceted applications—from targeted therapies to sustainable agrochemicals—position it as a compound worth watching in the evolving landscape of specialty chemicals.